1-(4-Benzylpiperazin-1-yl)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C26H27N5/c1-2-8-21-17-25(30-15-13-29(14-16-30)19-20-9-4-3-5-10-20)31-24-12-7-6-11-23(24)28-26(31)22(21)18-27/h3-7,9-12,17H,2,8,13-16,19H2,1H3
• InChI Key: XAXBFNYJBZSENV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)N4CCN(CC4)CC5=CC=CC=C5)C#N
• Molecular Formula: C26H27N5
• Molecular Weight: 409.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of reductive amination, where an aldehyde or ketone reacts with an amine in the presence of a reducing agent. In one example, a series of novel compounds were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Molecular Structure Analysis

The molecular structure of this compound, as with other benzimidazoles, likely includes a planar, aromatic, and heterocyclic benzimidazole core. This core is substituted at the 1-position with a benzylpiperazinyl group and at the 3-position with a propyl group. The exact structure would need to be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

Antimicrobial Properties

• Researchers have explored the antimicrobial effects of this compound. Its chemical structure suggests potential activity against bacteria, fungi, and other pathogens. .

Anticancer Potential

• The benzimidazole core in this compound is associated with anticancer properties. Scientists have investigated its ability to inhibit cancer cell growth and induce apoptosis. .

Neuropharmacology

• Given its piperazine moiety, this compound may have neuropharmacological effects. Researchers have studied its impact on neurotransmitter receptors, ion channels, and neuronal function. .

Drug Design and Optimization

• Medicinal chemists have used this scaffold as a starting point for designing new drugs. By modifying specific functional groups, they aim to enhance selectivity, bioavailability, and pharmacokinetics. .

Molecular Modeling and Docking Studies

• Computational approaches, such as molecular docking and dynamics simulations, have been employed to predict the binding affinity of this compound to specific protein targets. .

Chemical Biology and Biochemical Assays

• Scientists have used this compound as a tool in biochemical assays. Its ability to interact with specific proteins or nucleic acids can provide insights into cellular processes. .

Future Directions

The future directions for research on this compound and similar benzimidazole derivatives could include further exploration of their synthesis, characterization, and potential biological activities. Given the significant bioactivity demonstrated by some benzimidazole derivatives, there may be potential for the development of new therapeutic agents. Further studies could also explore the mechanism of action of these compounds in more detail.